Cas no 1187930-54-6 (4-(1-Aminoethyl)benzoic acid hydrochloride)

• Product Name: 4-(1-Aminoethyl)benzoic acid hydrochloride
• CAS No: 1187930-54-6
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• MDL: MFCD11505979
• CID: 824378
• PubChem ID: 52987709
• Update Time: 2024-11-03

4-(1-Aminoethyl)benzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1-Aminoethyl)benzoic acid hydrochloride
• 4-(1-Aminoethyl)benzoato hydrochloride (1:1)
• 4-(1-Aminoethyl)benzoic acid HCl
• 4-(1-Amino-ethyl)-benzoic acid hydrochloride, AldrichCPR
• SCHEMBL872072
• SB31359
• CS-0341767
• SB30804
• A50524
• 4-(1-AMINO-ETHYL)-BENZOIC ACID HYDROCHLORIDE
• SB39901
• 4-(1-aminoethyl)benzoic acid;hydrochloride
• 4-(1-Aminoethyl)benzoicacidhydrochloride
• 1187930-54-6
• MFCD11505979
• DB-357301
• SY111285
• MFCD09832182

• MDL： MFCD11505979
• Inchi： 1S/C9H11NO2.ClH/c1-6(10)7-2-4-8(5-3-7)9(11)12;/h2-6H,10H2,1H3,(H,11,12);1H
• InChI Key： GNWOFSYSPMCLJU-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC(=CC=1)C(C)N)=O

Computed Properties

• Exact Mass: 201.05576
• Monoisotopic Mass: 201.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• PSA: 63.32